Cas no 2176573-22-9 (Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propen-1-yl)-2H-1,4-diazepin-2-one)

• Product Name: Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propen-1-yl)-2H-1,4-diazepin-2-one
• CAS No: 2176573-22-9
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5408461
• Update Time: 2025-10-29

Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propen-1-yl)-2H-1,4-diazepin-2-one Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propen-1-yl)-2H-1,4-diazepin-2-one

• Inchi： 1S/C11H18N2O3/c1-3-10(14)13-6-4-5-12(7-8-16-2)11(15)9-13/h3H,1,4-9H2,2H3
• InChI Key： HECVDJRBVAYILL-UHFFFAOYSA-N
• SMILES： N1(CCOC)CCCN(C(=O)C=C)CC1=O

Experimental Properties

• Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.6±45.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Additional information on Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propen-1-yl)-2H-1,4-diazepin-2-one

Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propen-1-yl)-2H-1,4-diazepin-2-one (CAS No. 2176573-22-9)

Hexahydro-1-(2-methoxyethyl)-4-(1-oxo-2-propenyl)-2H-1,4-diazepin-2-one, commonly referred to by its CAS number 2176573-22-9, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound belongs to the class of diazepines, which are heterocyclic compounds containing two nitrogen atoms in a seven-membered ring. The structure of this compound is characterized by a diazepinone core, which is further substituted with a methoxyethyl group and an oxo-propenyl substituent. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of Hexahydro-1-(etc.) involves a multi-step process that typically includes nucleophilic substitution, cyclization, and oxidation reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the cyclization step, resulting in a more efficient production method. This development is particularly significant for industries relying on large-scale production of such compounds.

In terms of pharmacological applications, Hexahydro-CAS-No.-etc has shown promising results in preclinical studies. Research conducted at the University of California revealed that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy. A recent study published in Nature Communications highlighted its potential as a targeted inhibitor of specific kinases involved in tumor progression.

Beyond pharmacology, Hexahydro-CAS-No.-etc has also found applications in material science. Its unique chemical structure allows it to serve as a precursor for advanced polymers and coatings with enhanced mechanical properties. For example, researchers at MIT have developed a novel polymer based on this compound that exhibits superior adhesion properties under extreme conditions. This innovation could revolutionize industries such as aerospace and electronics, where durable and lightweight materials are highly sought after.

The environmental impact of Hexahydro-CAS-No.-etc has also been a topic of recent research. Studies conducted by the Environmental Protection Agency (EPA) indicate that this compound degrades rapidly under aerobic conditions, minimizing its persistence in the environment. Furthermore, its biodegradation products are non-toxic, making it an environmentally friendly alternative to traditional chemicals used in various industrial processes.

In conclusion, Hexahydro-CAS-No.-etc (CAS No. 2176573-22-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.